4-Nonyl Phenol-glucuronide

• CAS RN: 207725-23-3
• Molecular Formula: C₂₁H₃₂O₇
• Molecular Weight: 396.47
• synonyms: β-D-Glucopyranosiduronic acid 4-Nonylphenyl

Description

4-Nonyl Phenol-glucuronide is a compound with the molecular formula C21H32O7 and a molecular weight of 396.47. It is closely related to nonylphenols, which are organic compounds composed of phenol bearing a 9 carbon-tail. Nonylphenols can come in numerous structures, all of which may be considered alkylphenols.

Molecular Structure Analysis

The nonyl group in nonylphenols, including 4-Nonyl Phenol-glucuronide, can be attached to the phenol ring at various locations, usually the 4- and, to a lesser extent, the 2-positions, and can be either branched or linear. A branched nonylphenol, 4-nonylphenol, is the most widely produced and marketed nonylphenol.

Chemical Reactions Analysis

Nonylphenol ethoxylates, which are related to 4-Nonyl Phenol-glucuronide, are the incompletely biodegraded product in the environment and wastewater treatment plants, due to the stepwise loss of ethoxy groups, thereby forming nonylphenol monoethoxylate and nonylphenol diethoxylate, and completely degraded to the deethoxylated product, nonylphenol.

Physical And Chemical Properties Analysis

4-Nonyl Phenol-glucuronide is a neat compound. Nonylphenols, to which it is related, are a pale yellow liquid. They have a chemical formula of C15H24O and a molar mass of 220.35 g/mol. They have a melting point of -8 to 2 °C and a boiling point of 293 to 297 °C.

Safety and Hazards

4-Nonyl Phenol-glucuronide is considered hazardous. It is harmful if swallowed, causes severe skin burns and eye damage, may cause respiratory irritation, is suspected of damaging fertility or the unborn child, and may cause damage to organs through prolonged or repeated exposure.